Cas no 1114809-13-0 (3-Bromo-2-chloro-6-fluorobenzoic acid)
1114809-13-0 structure
Product Name:3-Bromo-2-chloro-6-fluorobenzoic acid
CAS No:1114809-13-0
MF:C7H3BrClFO2
MW:253.452924013138
MDL:MFCD11856020
CID:1083406
PubChem ID:71239244
Update Time:2025-04-20
3-Bromo-2-chloro-6-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-2-chloro-6-fluorobenzoic acid
- 3-Bromo-2-chloro-6-fluorobenzoicacid
- EN300-1725756
- AS-19678
- E90634
- DB-128248
- CS-0196045
- BPKBUPFQEALBFX-UHFFFAOYSA-N
- 1114809-13-0
- MFCD11856020
- AKOS022181364
- SCHEMBL14660959
- A894727
- Z1269114652
- AS-813/43501888
- 3-Bromo-2-chloro-6-fluoro-benzoic acid
-
- MDL: MFCD11856020
- Inchi: 1S/C7H3BrClFO2/c8-3-1-2-4(10)5(6(3)9)7(11)12/h1-2H,(H,11,12)
- InChI Key: BPKBUPFQEALBFX-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(C(=O)O)=C1Cl)F
Computed Properties
- Exact Mass: 251.89890g/mol
- Monoisotopic Mass: 251.89890g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 37.3Ų
3-Bromo-2-chloro-6-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 204503-1g |
3-Bromo-2-chloro-6-fluorobenzoic acid |
1114809-13-0 | 1g |
$196.00 | 2023-09-10 | ||
| Matrix Scientific | 204503-5g |
3-Bromo-2-chloro-6-fluorobenzoic acid |
1114809-13-0 | 5g |
$806.00 | 2023-09-10 | ||
| TRC | B678770-50mg |
3-Bromo-2-Chloro-6-Fluorobenzoic Acid |
1114809-13-0 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B678770-100mg |
3-Bromo-2-Chloro-6-Fluorobenzoic Acid |
1114809-13-0 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B678770-500mg |
3-Bromo-2-Chloro-6-Fluorobenzoic Acid |
1114809-13-0 | 500mg |
$ 115.00 | 2022-06-06 | ||
| Chemenu | CM368828-250mg |
3-Bromo-2-chloro-6-fluorobenzoic acid |
1114809-13-0 | 95%+ | 250mg |
$178 | 2022-06-14 | |
| Chemenu | CM368828-500mg |
3-Bromo-2-chloro-6-fluorobenzoic acid |
1114809-13-0 | 95%+ | 500mg |
$186 | 2022-06-14 | |
| Chemenu | CM368828-1g |
3-Bromo-2-chloro-6-fluorobenzoic acid |
1114809-13-0 | 95%+ | 1g |
$191 | 2022-06-14 | |
| eNovation Chemicals LLC | Y1250740-1g |
3-BroMo-2-chloro-6-fluorobenzoic acid |
1114809-13-0 | 95% | 1g |
$180 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1250740-5g |
3-BroMo-2-chloro-6-fluorobenzoic acid |
1114809-13-0 | 95% | 5g |
$385 | 2024-06-07 |
3-Bromo-2-chloro-6-fluorobenzoic acid Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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